(3-Chloro-4-methylphenyl){2-[(2-phenylethyl)amino]pteridin-4-yl}amine

• IUPAC Name: 4-N-(3-chloro-4-methylphenyl)-2-N-(2-phenylethyl)pteridine-2,4-diamine
• InChI: InChI=1S/C21H19ClN6/c1-14-7-8-16(13-17(14)22)26-20-18-19(24-12-11-23-18)27-21(28-20)25-10-9-15-5-3-2-4-6-15/h2-8,11-13H,9-10H2,1H3,(H2,24,25,26,27,28)
• InChI Key: SDQBDYUIKBIGSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC3=NC=CN=C32)NCCC4=CC=CC=C4)Cl
• Molecular Formula: C21H19ClN6
• Molecular Weight: 390.9 g/mol

Description

(3-Chloro-4-methylphenyl){2-[(2-phenylethyl)amino]pteridin-4-yl}amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Activities

• Pteridine derivatives, including those with substituted phenyl groups and amino functionalities, have been synthesized and evaluated for their antimicrobial and cytotoxic activities. For instance, a series of 1-methyl-N-((substituted-phenylmethylidene)-1H-benzimidazol-2-amines were synthesized and showed significant antibacterial activity and cytotoxicity in vitro (Noolvi et al., 2014).

Antagonist Activity

• Research on pteridinyl derivatives has shown their potential as antagonists for serotonin 5-HT6 receptors, which is significant for drug development targeting neurological disorders. The study identified compounds with picomolar level activity, indicating their high effectiveness (Ivachtchenko et al., 2013).

Coordination Chemistry and Anticancer Potential

• Complexes containing pteridinyl and benzimidazole ligands with metals like palladium and platinum have been synthesized, showing potential as anticancer compounds. These complexes were characterized and evaluated for their structure, vibrational frequencies, and cytotoxicity against various cancer cell lines (Ghani & Mansour, 2011).